Cas no 2001838-20-4 (3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one)

• Product Name: 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one
• CAS No: 2001838-20-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 5997076
• PubChem ID: 165470860
• Update Time: 2025-10-12

3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-798111
• 3-(methylamino)-1-(1,3-thiazol-5-yl)propan-1-one
• 2001838-20-4
• 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one

• Inchi： 1S/C7H10N2OS/c1-8-3-2-6(10)7-4-9-5-11-7/h4-5,8H,2-3H2,1H3
• InChI Key： JMNISEXQLHZKBJ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C(CCNC)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one

Introduction to 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one (CAS No. 2001838-20-4)

3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2001838-20-4, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a thiazole ring, a moiety well-known for its presence in numerous biologically active molecules, alongside an amine and ketone functional groups, which contribute to its reactivity and versatility.

The thiazole core is a heterocyclic aromatic compound that serves as a fundamental scaffold in many pharmacologically relevant molecules. Its presence in 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one suggests that this compound may exhibit properties such as antimicrobial, anti-inflammatory, or even anticancer activities. These properties are often attributed to the ability of thiazole derivatives to interact with biological targets, modulating various cellular processes.

The methylamino substituent at the third position of the propanone chain introduces an additional layer of chemical functionality. This group can participate in hydrogen bonding interactions, enhancing the compound's solubility and binding affinity to biological targets. Moreover, the amine group can be further modified or functionalized, providing a versatile platform for the synthesis of more complex derivatives with tailored pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug discovery programs. For instance, studies have shown that thiazole derivatives can inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural features of this compound make it a promising candidate for further investigation in these areas.

In the context of drug development, the synthesis of 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one has been optimized to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, aiming to minimize waste and improve sustainability. Techniques such as catalytic asymmetric synthesis have been employed to achieve high enantioselectivity, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

The pharmacological evaluation of 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one has revealed intriguing interactions with various biological targets. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in signal transduction pathways. These pathways are critical for regulating cell growth, differentiation, and survival, making them key targets for therapeutic intervention. Additionally, the compound has shown promise in preliminary assays as a modulator of neurotransmitter systems, suggesting potential applications in treating neurological disorders.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. Their broad spectrum of biological activities has made them valuable scaffolds for drug discovery efforts over several decades. The structural flexibility of thiazole allows for modifications at multiple positions, enabling the creation of libraries of compounds with diverse pharmacological profiles. This adaptability has been exploited in high-throughput screening campaigns to identify novel bioactive molecules.

Furthermore, the incorporation of methylamino groups into pharmaceutical candidates has been associated with enhanced pharmacokinetic properties. This moiety can improve oral bioavailability by facilitating passive diffusion across biological membranes. Additionally, it can contribute to metabolic stability by resisting degradation by common enzymatic pathways. These attributes make 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one an attractive candidate for further development into a therapeutic agent.

As research continues to uncover new therapeutic targets and mechanisms of disease pathogenesis, compounds like 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one will play an increasingly important role in drug discovery and development pipelines. The combination of structural features such as the thiazole core and the methylamino substituent provides a rich foundation for designing molecules with tailored biological activities. Future studies may explore derivative compounds generated through structural modifications aimed at enhancing potency, selectivity, and overall therapeutic efficacy.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes has accelerated the identification and optimization of promising candidates like 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently. These advancements are expected to shorten the timeline between target identification and clinical development significantly.

In conclusion, 3-(Methylamino)-1-(1,3-thiazol-5-yl)propan-1-one (CAS No. 2001838-20-4) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceutical agents with significant therapeutic potential. Its unique combination of functional groups positions it as a valuable tool for ongoing research efforts aimed at addressing unmet medical needs across various disease areas.